Cas no 1804185-97-4 (7-(Difluoromethyl)-2-ethylbenzo[d]oxazole)

7-(Difluoromethyl)-2-ethylbenzo[d]oxazole is a fluorinated heterocyclic compound featuring a benzo[d]oxazole core substituted with a difluoromethyl group at the 7-position and an ethyl group at the 2-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The difluoromethyl group enhances metabolic stability and lipophilicity, while the ethyl substitution offers tunable steric effects. Its robust scaffold is suitable for further functionalization, enabling applications in drug discovery and material science. The compound exhibits favorable solubility in common organic solvents, facilitating its use in diverse synthetic pathways. High purity grades ensure consistent performance in research and industrial applications.

7-(Difluoromethyl)-2-ethylbenzo[d]oxazole structure

1804185-97-4 structure

Product Name:7-(Difluoromethyl)-2-ethylbenzo[d]oxazole

CAS No:1804185-97-4

MF:C₁₀H₉F₂NO

MW:197.181369543076

CID:4819530

Update Time:2025-05-22

7-(Difluoromethyl)-2-ethylbenzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

- 7-(Difluoromethyl)-2-ethylbenzo[d]oxazole
- Inchi： 1S/C10H9F2NO/c1-2-8-13-7-5-3-4-6(10(11)12)9(7)14-8/h3-5,10H,2H2,1H3
- InChI Key： XRRZMTBWBDSYLW-UHFFFAOYSA-N
- SMILES： FC(C1=CC=CC2=C1OC(CC)=N2)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 201
XLogP3: 3.2
Topological Polar Surface Area: 26

7-(Difluoromethyl)-2-ethylbenzo[d]oxazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A081001909-250mg	7-(Difluoromethyl)-2-ethylbenzo[d]oxazole	1804185-97-4	98%	250mg	$5,368.41	2022-04-02
Alichem	A081001909-500mg	7-(Difluoromethyl)-2-ethylbenzo[d]oxazole	1804185-97-4	98%	500mg	$8,108.78	2022-04-02
Alichem	A081001909-1g	7-(Difluoromethyl)-2-ethylbenzo[d]oxazole	1804185-97-4	98%	1g	$12,918.86	2022-04-02

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Additional information on 7-(Difluoromethyl)-2-ethylbenzo[d]oxazole

Recent Advances in the Study of 7-(Difluoromethyl)-2-ethylbenzo[d]oxazole (CAS: 1804185-97-4)

The compound 7-(Difluoromethyl)-2-ethylbenzo[d]oxazole (CAS: 1804185-97-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique difluoromethyl and ethyl substituents, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

One of the key areas of interest is the compound's role as a modulator of specific biological pathways. Research published in the Journal of Medicinal Chemistry (2023) highlights its efficacy in inhibiting certain enzymes involved in inflammatory responses. The study utilized in vitro and in vivo models to demonstrate that 7-(Difluoromethyl)-2-ethylbenzo[d]oxazole effectively reduces cytokine production, suggesting its potential as an anti-inflammatory agent. The compound's selectivity and low toxicity profile further enhance its appeal for therapeutic use.

Another significant development is the exploration of 7-(Difluoromethyl)-2-ethylbenzo[d]oxazole in oncology. A recent preprint on bioRxiv (2024) reports its ability to induce apoptosis in cancer cell lines by targeting the mitochondrial pathway. The study employed high-throughput screening and molecular docking simulations to identify the compound's interaction with key apoptotic proteins. These findings open new avenues for designing targeted cancer therapies, particularly for resistant malignancies.

In addition to its therapeutic potential, advancements in the synthetic methodology of 7-(Difluoromethyl)-2-ethylbenzo[d]oxazole have been reported. A paper in Organic Letters (2023) describes a novel, scalable synthesis route that improves yield and purity. This methodological innovation addresses previous challenges in large-scale production, making the compound more accessible for further research and clinical trials.

Despite these promising results, challenges remain in fully understanding the pharmacokinetics and long-term safety of 7-(Difluoromethyl)-2-ethylbenzo[d]oxazole. Ongoing studies are investigating its metabolic stability and potential drug-drug interactions. Researchers emphasize the need for comprehensive preclinical evaluations before advancing to human trials.

In conclusion, 7-(Difluoromethyl)-2-ethylbenzo[d]oxazole (CAS: 1804185-97-4) represents a compelling area of research in chemical biology and drug discovery. Its diverse pharmacological activities and improved synthetic accessibility position it as a valuable candidate for future therapeutic development. Continued research will be essential to unlock its full potential and translate findings into clinical applications.